Cas no 1217487-01-8 ((S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide)

• Product Name: (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide
• CAS No: 1217487-01-8
• MF: C₉H₁₂N₄O₂S
• MW: 240.282179832458
• CID: 4686730
• Update Time: 2025-07-08

(S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-N1-(thiazol-2-yl)pyrrolidine-1,2-dicarboxamide
• (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide

• Inchi： 1S/C9H12N4O2S/c10-7(14)6-2-1-4-13(6)9(15)12-8-11-3-5-16-8/h3,5-6H,1-2,4H2,(H2,10,14)(H,11,12,15)/t6-/m0/s1
• InChI Key： WHGCNZSKZSFEPX-LURJTMIESA-N
• SMILES： S1C=CN=C1NC(N1CCC[C@H]1C(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.5±0.1 g/cm3

(S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide

Compound CAS No. 1217487-01-8: (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide

The compound with CAS No. 1217487-01-8, known as (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a thiazole ring and a pyrrolidine backbone, which contributes to its diverse chemical properties and potential applications.

Thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a key structural component of this molecule. The thiazole moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in drug design. The pyrrolidine ring, on the other hand, is a saturated five-membered amine-containing ring that adds flexibility and hydrogen bonding capacity to the molecule.

The stereochemistry of the compound, denoted by the (S) configuration at the chiral center, plays a crucial role in determining its pharmacokinetic properties. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements, which can influence how they interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the potential of (S)-N1-(Thiazol-2-yl)pyrrolidine-1,2-dicarboxamide as a promising candidate in drug development. Its ability to modulate specific cellular pathways has been explored in various disease models, including neurodegenerative disorders and cancer. For instance, research published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory responses.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and stereochemical control. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical outcomes, ensuring the scalability of its production for preclinical studies.

From an analytical standpoint, the compound's physicochemical properties have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure and stability under different conditions.

Looking ahead, further research is needed to fully elucidate the mechanisms underlying its biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.